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Compound of Interest

Formamidine, 1,1'-dithiodli-,
Compound Name:

dihydrochloride
CAS No.: 14807-75-1
Cat. No.: B086961

Get Quote

Mechanisms, Stability Profiles, and Applications in
Chemical Development[1]
Executive Summary

Formamidine Disulfide Dihydrochloride (FDS), also known as

-dithiobisformamidine dihydrochloride, is the stable, oxidized dimer of thiourea.[1] While often
categorized merely as a synthetic intermediate, FDS represents a critical redox-active species
in sulfur chemistry.[1]

For drug development professionals, FDS is of dual significance:

* As a Reagent: It serves as a controlled oxidant and a precursor for synthesizing guanidine-
containing heterocycles.[1]

¢ As a Critical Impurity: It is the primary oxidation product of thiourea (a known genotoxin).[1]
Understanding the FDS-Thiourea equilibrium is essential for controlling genotoxic impurities
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(GTIs) in APl manufacturing.[1]

This guide moves beyond basic catalogue data to explore the pH-dependent stability, redox
mechanisms, and synthesis protocols necessary for rigorous experimental design.[1]

Chemical Identity & Structural Analysis[1][2]

FDS exists as a dihydrochloride salt.[1][2][3][4][5][6][7][8][9] The free base is inherently
unstable and disproportionates rapidly; thus, the dihydrochloride form is the standard for
isolation and storage.[1]

Property Data

Chemical Name Formamidine disulfide dihydrochloride

CAS Number 14807-75-1

Synonyms -Dithiobisformamidine dihydrochloride; Thiourea
dimer

Molecular Formula

Molecular Weight 223.15 g/mol
Melting Point 175-180 °C (Decomposes)

N Highly soluble in water; Insoluble in non-polar
Solubility

organic solvents.[1][2][3][4][6][8]

Stable only at pH < 1.0; Hydrolyzes at pH > 2.

Acidity (pKa) 10

The Redox Core
The central feature of FDS is the disulfide bond (
) linking two amidine groups.[1] This bond is formed via the single-electron oxidation of

thiourea. Unlike protein disulfides (e.g., Cystine), the FDS bond is highly sensitive to
nucleophilic attack due to the electron-withdrawing amidine cations.
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Mechanistic Behavior: The pH-Stability Paradox

A common error in experimental design is treating FDS as a stable disulfide across
physiological pH.[1] It is not. FDS is kinetically stable only in highly acidic media (pH < 1).[1]

Degradation Pathway

In neutral or alkaline solutions, FDS undergoes rapid hydrolysis and disproportionation.[1] This
instability is driven by the nucleophilic attack of hydroxide ions on the electron-deficient sulfur.

e Acidic (pH < 1): Equilibrium favors FDS.[1]

o Neutral/Basic (pH > 3): FDS irreversibly degrades into thiourea, sulfinic acids, and eventually
urea and sulfate.[1]

Implication for Assays: If you are using FDS as a reagent in biological buffers (pH 7.4), it must
be prepared immediately before use in acidic stock and quenched rapidly, or it will degrade into
thiourea, potentially altering your experimental results.[1]

Reaction Conditions

Blue: Formation (Stable in Acid)
Red: Degradation (Base/Neutral)

Oxidation (H202/HCI) Hydrolysis (pH > 3) Irreversible

Thiourea Acidic pH < 1 > Formamidine Disulfide Nucleophilic Attack > Sulfinic Acid Decomposition > Urea +
(Reductant) g Reduction (FDS) Intermediate Sulfate

Click to download full resolution via product page

Figure 1: The redox lifecycle of Formamidine Disulfide.[1][6][10][11][12][13] Note the
irreversible degradation pathway in non-acidic conditions.[1]

Experimental Protocols
Protocol A: High-Purity Synthesis from Thiourea

Context: Commercial FDS often contains thiourea impurities due to improper storage.[1] For
sensitive analytical standards or mechanistic studies, fresh synthesis is recommended.[1]
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Reagents:

Thiourea (ACS Grade)[1][14]

Hydrogen Peroxide (30% w/v)[1]

Concentrated HCI (37%)[1]

Ethanol (Absolute)[1]

Workflow:

Dissolution: Dissolve 10.0 g of thiourea in 50 mL of concentrated HCI. Maintain temperature
< 10°C using an ice bath.[1][6][9]

o Oxidation: Dropwise add Hydrogen Peroxide (1.1 equivalents) while stirring vigorously.

o Critical Control Point: The reaction is highly exothermic.[1] Temperature must not exceed
20°C to prevent over-oxidation to sulfate.[1]

o Crystallization: The solution will turn yellow, then colorless.[1] Upon cooling to 0°C, white
crystals of FDS dihydrochloride will precipitate.[1]

« Purification: Filter the crystals and wash immediately with cold absolute ethanol (FDS is
insoluble in EtOH, but thiourea is soluble).

e Drying: Vacuum dry over

. Do not heat above 40°C.

Protocol B: Quality Control (Thiol Reactivity Assay)

Context: To verify the activity of FDS or quantify thiol content in a sample.[1]
o Buffer: 0.1 M HCI (Use acid to maintain FDS stability).
o Measurement: UV-Vis Spectroscopy at 245 nm (characteristic absorption of the disulfide).

e Procedure:
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o Prepare 1 mM FDS stock in 0.1 M HCI.[1]
o Add analyte (e.g., Cysteine).[1]

o Monitor decrease in absorbance at 245 nm as the disulfide bond is cleaved.[1]

Applications in Drug Development & Advanced

Materials[4]
Impurity Management in APl Synthesis

Thiourea is a Class 2 solvent/reagent (ICH Q3C) and a potential carcinogen.[1] When thiourea
is used to synthesize thiazole or pyrimidine scaffolds, oxidative conditions can generate FDS.

[1]
o Detection: HPLC methods must separate Thiourea (Rt ~ early) from FDS.[1]

o Risk: If the workup becomes alkaline, FDS reverts to thiourea.[1] Recommendation: Ensure
oxidative quenching steps are maintained at acidic pH to remove FDS as the salt before
neutralization.[1]

Perovskite Solar Cells (Emerging Application)

Recent high-impact research identifies FDS (referred to as FASCI in materials science) as a
critical additive for Formamidinium Lead lodide (

) perovskites.[1]

e Mechanism: The

cation acts as an electron scavenger, oxidizing
defects (iodine vacancies) and reducing non-radiative recombination.[1][15][16]

o Outcome: Significantly improved stability and efficiency (>23%) in solar modules.[1][15][16]
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Figure 2: Divergent applications of FDS in pharmaceutical synthesis versus advanced materials
science.[1]

Safety & Handling

e Hygroscopicity: FDS is extremely hygroscopic.[1] Moisture absorption leads to hydrolysis
(smell of sulfur/thiols).[1] Store under inert gas (Argon/Nitrogen) at 2—-8°C.

» Hazards: Causes skin irritation and serious eye irritation (H315, H319).[1][2]

» Incompatibility: Strong oxidizing agents (risk of fire) and strong bases (evolution of toxic
gases/decomposition).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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